Cas no 60822-62-0 (4-Methyl-1,3-oxathiolan-5-one)
4-Methyl-1,3-oxathiolan-5-one structure
Product Name:4-Methyl-1,3-oxathiolan-5-one
CAS No:60822-62-0
Molecular Formula:C4H6O2S
Molecular Weight:118.154240131378
CID:2674427
PubChem ID:23262135
4-Methyl-1,3-oxathiolan-5-one Properties
Names and Identifiers
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- 4-methyl-1,3-oxathiolan-5-one
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- InChIKey： WKQFFYOTROKXDW-UHFFFAOYSA-N
- Inchi： 1S/C4H6O2S/c1-3-4(5)6-2-7-3/h3H,2H2,1H3
- SMILES： S1COC(C1C)=O
Computed Properties
- Exact Mass: 118.00885060g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 118.00885060g/mol
- Heavy Atom Count: 7
- Complexity: 91.7
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 51.6
4-Methyl-1,3-oxathiolan-5-one Related Literature
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Zara Ganase,Eliana Grant,Alan Armstrong,Patrick M. Piccione,Anita M. Rea,Jeffery Richardson,Amparo Galindo,Claire S. Adjiman React. Chem. Eng., 2021,6, 1195-1211
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Xiu-ling He,Swarup Majumder,Jiang Wu,Chen-di Jin,Sheng-rong Guo,Zhi-ping Guo,Minghua Yang Org. Chem. Front., 2019,6, 2435-2440
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Matiur Rahman,Anupam Roy,Monoranjan Ghosh,Shubhanjan Mitra,Adinath Majee,Alakananda Hajra RSC Adv., 2014,4, 6116-6119
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Yunqing Wang,Rongchao Mei,Xizhen Zhao,Xifang Liu J. Mater. Chem. B, 2023,11, 3097-3105
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Agathe C. Fournier,Kathryn M. McGrath Soft Matter, 2011,7, 4918-4927
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Xiao Ma,Mingyue Zhou,Ling Jia,Guangkun Ling,Jiashu Li,Wei Huang,Dayu Wu Mater. Horiz., 2023,10, 107-121
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Khaled Karaky,Eve Péré,Claude Pouchan,Hélène Garay,Abdel Khoukh,Jeanne François,Jacques Desbrières,Laurent Billon New J. Chem., 2006,30, 698-705
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9. News
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